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Compound of Interest

Compound Name: 2,2,2-Trichloroethylene platinum(II)

Cat. No.: B231502 Get Quote

An in-depth exploration of the synthesis, characterization, bonding, and applications of

platinum(II) complexes with halogenated alkenes, tailored for researchers, scientists, and drug

development professionals.

The coordination of halogenated alkenes to platinum(II) centers is a cornerstone of

organometallic chemistry, giving rise to a diverse array of complexes with significant

applications in catalysis and medicinal chemistry. This technical guide provides a

comprehensive overview of the synthesis, structural characterization, and reactivity of these

compounds, with a focus on quantitative data and detailed experimental methodologies.

Synthesis of Platinum(II)-Halogenated Alkene
Complexes
The primary synthetic routes to platinum(II)-halogenated alkene complexes typically involve the

displacement of a weakly coordinated ligand from a platinum(II) precursor by the halogenated

alkene. A common starting material is potassium tetrachloroplatinate(II) (K₂[PtCl₄]).

A representative synthetic procedure is the preparation of analogues of the famed Zeise's salt,

K[PtCl₃(C₂H₄)]·H₂O, where ethylene is replaced by a halogenated alkene.[1][2]

Experimental Protocol: Synthesis of Potassium
Trichloro(alkene)platinate(II) Analogues
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This protocol describes a general method for the synthesis of [PtCl₃(alkene)]⁻ complexes,

where the alkene can be a halogenated ethylene derivative.

Materials:

Potassium tetrachloroplatinate(II) (K₂[PtCl₄])

Halogenated alkene (e.g., vinyl chloride, tetrafluoroethylene)

Hydrochloric acid (concentrated)

Ethanol

Water

SnCl₂ (catalyst, optional)[1]

Procedure:

Dissolve K₂[PtCl₄] in a minimal amount of warm water containing a small amount of

hydrochloric acid to suppress the formation of aqua complexes.

In a separate vessel, prepare a solution of the halogenated alkene in ethanol. For gaseous

alkenes, the gas can be bubbled through the reaction mixture.

Slowly add the ethanolic solution of the halogenated alkene to the K₂[PtCl₄] solution with

stirring.

(Optional) If the reaction is slow, a catalytic amount of SnCl₂ can be added to facilitate the

coordination of the alkene.[1]

Stir the reaction mixture at room temperature or with gentle heating for several hours to

several days, depending on the reactivity of the alkene. The progress of the reaction can be

monitored by techniques such as thin-layer chromatography or NMR spectroscopy.

Upon completion of the reaction, the desired product may precipitate from the solution. If not,

the volume of the solvent can be reduced under vacuum to induce crystallization.
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Collect the crystalline product by filtration, wash with a small amount of cold ethanol and

then diethyl ether, and dry under vacuum.

Yields: The yields of these reactions can vary widely depending on the specific halogenated

alkene used and the reaction conditions.

Below is a workflow diagram for the synthesis of a generic platinum(II)-alkene complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Coordination Chemistry of Platinum(II) with
Halogenated Alkenes: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b231502#coordination-chemistry-of-platinum-ii-with-
halogenated-alkenes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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